Cas no 210037-77-7 (4-(Hydroxymethyl)-2-methoxyBenzonitrile)

• Product Name: 4-(Hydroxymethyl)-2-methoxyBenzonitrile
• CAS No: 210037-77-7
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD18394233
• CID: 4794194
• Update Time: 2026-02-27

4-(Hydroxymethyl)-2-methoxyBenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(hydroxymethyl)-2-methoxyBenzonitrile
• 4-Cyano-3-methoxybenzyl Alcohol
• 4-Hydroxymethyl-2-methoxy-benzonitrile
• 4-(Hydroxymethyl)-2-methoxyBenzonitrile

• MDL： MFCD18394233
• Inchi： 1S/C9H9NO2/c1-12-9-4-7(6-11)2-3-8(9)5-10/h2-4,11H,6H2,1H3
• InChI Key： VQLZDCIJEZOLRZ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C#N)C=CC(CO)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• XLogP3: 0.7
• Topological Polar Surface Area: 53.2

Additional information on 4-(Hydroxymethyl)-2-methoxyBenzonitrile

Comprehensive Overview of 4-(Hydroxymethyl)-2-methoxyBenzonitrile (CAS No. 210037-77-7): Properties, Applications, and Industry Insights

4-(Hydroxymethyl)-2-methoxyBenzonitrile (CAS No. 210037-77-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, characterized by its hydroxymethyl and methoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C₉H₉NO₂, combines aromaticity with polar substituents, enabling unique reactivity patterns that are exploited in drug discovery and material science.

In recent years, the demand for high-purity nitrile intermediates like 4-(Hydroxymethyl)-2-methoxyBenzonitrile has surged, driven by advancements in small-molecule therapeutics and green chemistry initiatives. Researchers frequently search for "synthesis methods for 4-(Hydroxymethyl)-2-methoxyBenzonitrile" or "CAS 210037-77-7 solubility data," reflecting its technical relevance. The compound's hydrogen-bonding capacity and electron-withdrawing nitrile group make it particularly valuable for constructing complex heterocycles, a topic trending in AI-assisted molecular design platforms.

From an industrial perspective, 210037-77-7 aligns with the growing focus on sustainable chiral building blocks. Its methoxybenzene core is frequently incorporated into biodegradable polymers and photostabilizers, addressing environmental concerns in material engineering. Analytical studies highlight its thermal stability up to 200°C and moderate water solubility (2.1 g/L at 25°C), properties critical for formulation scientists optimizing drug delivery systems.

The compound's role in catalyzed cross-coupling reactions has become a hot topic in academic circles, with publications citing its utility in palladium-mediated arylation processes. Patent databases reveal increasing applications in OLED materials and liquid crystal displays, where its electron-transport characteristics enhance device performance. These developments correlate with search trends for "4-(Hydroxymethyl)-2-methoxyBenzonitrile conductivity" and "CAS 210037-77-7 thin film applications."

Quality control protocols for 210037-77-7 emphasize HPLC purity >99% and low heavy metal content, meeting stringent ICH guidelines for pharmaceutical intermediates. The compound's crystalline form (melting point 98-101°C) and UV-Vis absorption maxima at 274 nm make it identifiable through standardized spectroscopic fingerprinting techniques. Such specifications are crucial for laboratories implementing quality-by-design (QbD) principles.

Emerging research explores the compound's potential in bioorthogonal chemistry, where its nitrile group participates in click reactions for bioconjugation. This aligns with nanotechnology trends searching for "210037-77-7 nanoparticle functionalization." Safety assessments confirm the material's compatibility with REACH regulations, though standard PPE precautions are recommended during handling due to its powdered form.

Market analysts project steady growth for 4-(Hydroxymethyl)-2-methoxyBenzonitrile suppliers, particularly in APAC pharmaceutical hubs. The compound's cost-effective scalability and regulatory-friendly profile position it as a strategic material for generic drug development. Recent process innovations have reduced E-factor waste metrics in its production, appealing to green chemistry advocates.

In analytical applications, 210037-77-7 serves as a HPLC reference standard for method validation, with its distinct retention time facilitating peak identification. The hydroxymethyl group's derivatization potential enables creation of fluorescent probes, a technique gaining traction in diagnostic imaging research. These multidisciplinary applications underscore why "4-(Hydroxymethyl)-2-methoxyBenzonitrile price per gram" remains a top commercial query.

Future directions include exploring its metal-organic framework (MOF) incorporation and enzyme inhibition properties, areas generating buzz in computational chemistry forums. The compound's balanced lipophilicity (LogP 1.4) makes it a candidate for blood-brain barrier studies, connecting to trending searches about CNS drug design. As industries prioritize atom-efficient synthesis, 210037-77-7's role as a multifunctional synthon will likely expand.